N-(2-(furan-2-yl)-2-hydroxypropyl)benzofuran-2-carboxamide
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Overview
Description
“N-(2-(furan-2-yl)-2-hydroxypropyl)benzofuran-2-carboxamide” is a benzofuran compound . Benzofuran compounds are ubiquitous in nature and have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . They are potential natural drug lead compounds .
Synthesis Analysis
Benzofuran compounds can be synthesized by naturally occurring furanone compounds . A complex benzofuran derivative can be constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds . Another benzofuran ring can be constructed by proton quantum tunneling .Molecular Structure Analysis
The molecular structure of benzofuran compounds is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials . The heterocyclic compound having a benzofuran ring as a core is present in many drugs due to their versatility and unique physicochemical properties .Chemical Reactions Analysis
Benzofuran compounds can be synthesized by naturally occurring furanone compounds . Khellin and visnagin are very sensitive to alkali . The solvent used in the reaction has a great influence on the obtained product .Physical And Chemical Properties Analysis
The physical and chemical properties of benzofuran compounds make them an important basis for medicinal chemistry . They are present in many drugs due to their versatility and unique physicochemical properties .Scientific Research Applications
Antibacterial Activity
Furan derivatives have gained prominence in medicinal chemistry due to their remarkable therapeutic efficacy. F5857-9099, with its furan nucleus, shows potential as an antibacterial agent. Researchers have explored various synthetic methods to create innovative antibacterial compounds. These derivatives exhibit activity against both gram-positive and gram-negative bacteria . Further studies are needed to optimize their effectiveness and safety.
Mechanism of Action
Target of Action
N-[2-(furan-2-yl)-2-hydroxypropyl]-1-benzofuran-2-carboxamide is a compound with a unique structure that allows it to interact with various biological targets Similarly, benzofuran derivatives have also been found to be effective against different clinically approved targets .
Mode of Action
The mode of action of N-[2-(furan-2-yl)-2-hydroxypropyl]-1-benzofuran-2-carboxamide involves its interaction with its targets, leading to various changes
Future Directions
Benzofuran compounds have attracted more and more attention of chemical and pharmaceutical researchers worldwide, making these substances potential natural drug lead compounds . They have potential applications in many aspects . For example, they are expected to be an effective therapeutic drug for hepatitis C disease . They have also been developed and utilized as anticancer agents .
properties
IUPAC Name |
N-[2-(furan-2-yl)-2-hydroxypropyl]-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15NO4/c1-16(19,14-7-4-8-20-14)10-17-15(18)13-9-11-5-2-3-6-12(11)21-13/h2-9,19H,10H2,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RFZWXOLIRRNWTF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC(=O)C1=CC2=CC=CC=C2O1)(C3=CC=CO3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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